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Compound of Interest

Compound Name: 4-Bromoindole

Cat. No.: B015604

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of 4-
Bromoindole, a key heterocyclic compound utilized in the synthesis of various pharmaceutical
and agrochemical agents. This document collates available data on its melting and boiling
points, presents standardized experimental protocols for their determination, and furnishes
essential safety and handling information.

Physicochemical Data of 4-Bromoindole

The physical characteristics of 4-Bromoindole have been reported with some variability across
different suppliers and databases. This variation can be attributed to differences in purity and
the experimental conditions under which the measurements were taken. A summary of the
reported values is presented below to provide a comparative overview.
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Physical Property Reported Value(s)
Melting Point 15 °C[1]

17 °C[2]

Boiling Point 96 °C at 1 Torr

283-285 °C (literature value)[2][3][4]

316.9 °C at 760 mmHg[1]

Appearance Pale yellow to brown solid[5]

Clear yellowish-green or dark brown liquid

Colorless to yellow clear liquid

Density 1.563 g/mL at 25 °C (literature value)[3][4]

Refractive Index n20/D 1.655 (literature value)[3]

Experimental Protocols for Physical Property
Determination

Accurate determination of melting and boiling points is crucial for the characterization and
guality control of 4-Bromoindole. The following are detailed methodologies for these key
experiments.

Melting Point Determination: Capillary Method

The capillary method is a widely accepted and standardized technique for determining the
melting point of a solid organic compound.[5] This method relies on observing the temperature
at which the substance transitions from a solid to a liquid phase within a sealed capillary tube.

Methodology:

o Sample Preparation: A small amount of finely powdered, dry 4-Bromoindole is introduced
into a thin-walled capillary tube, which is sealed at one end. The sample is packed down to a
height of 2-3 mm by tapping the tube.
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o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which typically
consists of a heated metal block or an oil bath, and a calibrated thermometer or a digital
temperature sensor.

o Heating: The apparatus is heated at a slow, controlled rate, typically 1-2 °C per minute, as
the temperature approaches the expected melting point of 4-Bromoindole.

o Observation: The sample is observed through a magnifying lens. The temperature at which
the first drop of liquid appears is recorded as the initial melting point. The temperature at
which the entire sample becomes a clear liquid is recorded as the final melting point. The
melting range provides an indication of the sample's purity. A narrow melting range is
indicative of a pure compound.[6]

Sample Preparation Measurement Result
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Experimental workflow for melting point determination.

Boiling Point Determination: Distillation Method

For liquid samples or low-melting solids like 4-Bromoindole, the boiling point can be
accurately determined using the distillation method.[4] This technique measures the
temperature at which the vapor pressure of the liquid equals the surrounding atmospheric
pressure.

Methodology:

o Apparatus Setup: A small quantity of 4-Bromoindole is placed in a distillation flask with a
few boiling chips to ensure smooth boiling. A thermometer is positioned in the neck of the
flask so that the top of the bulb is level with the bottom of the side-arm leading to the
condenser.
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e Heating: The flask is gently heated. As the liquid boils, the vapor rises and surrounds the
thermometer bulb.

o Temperature Reading: The temperature is recorded when it becomes constant. This stable
temperature is the boiling point of the substance at the recorded atmospheric pressure. It is
crucial to note the pressure as the boiling point is pressure-dependent.

Apparatus Setup Distillation Result
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Experimental workflow for boiling point determination.

Safety and Handling

4-Bromoindole is classified as an irritant.[7] It can cause skin and serious eye irritation, and
may cause respiratory irritation.[3][7]

» Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection when handling this compound.[7]

» Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[7] Use only in a well-
ventilated area. Wash skin thoroughly after handling.

o First Aid:

o In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.[2][7]

o In case of skin contact: Wash with plenty of soap and water.[7]

o If inhaled: Move person into fresh air.[2]
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e Storage: Store in a cool, dry, and well-ventilated area, away from heat and direct sunlight.[5]
Keep the container tightly sealed. Storage temperatures should generally not exceed 25°C to
maintain stability.[5] Some suppliers recommend storage at 2-8°C under an inert gas like
nitrogen and protected from light.[1]

This guide serves as a foundational resource for professionals working with 4-Bromoindole.
For further details, consulting the specific Safety Data Sheet (SDS) from the supplier is highly
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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